3-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H10ClFN2O4S2/c13-9-3-8(1-2-10(9)14)22(19,20)15-4-7(5-15)16-11(17)6-21-12(16)18/h1-3,7H,4-6H2
• InChI Key: FXFJJBAZJWLJHM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC(=C(C=C2)F)Cl)N3C(=O)CSC3=O
• Molecular Formula: C12H10ClFN2O4S2
• Molecular Weight: 364.8 g/mol

Description

3-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)thiazolidine-2,4-dione, also known as CFA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CFA is a member of the thiazolidinedione class of compounds and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

• Anticancer Activity : Thiazolidine-2,4-dione derivatives have been studied for their anticancer properties. For instance, some compounds were tested against the MCF-7 human breast cancer cell line and exhibited significant inhibitory effects on the topoisomerase-I enzyme, highlighting their potential in cancer treatment (Kumar & Sharma, 2022).

• Antimicrobial Compounds : Research has been conducted on the antimicrobial properties of thiazolidinone derivatives. They have been synthesized using environmentally friendly methods and evaluated for their effectiveness against various microbial agents (Patel & Desai, 2005).

• In Vitro Antimicrobial Activity : A study synthesized and tested various derivatives, including 3-Chloro-4-(3-(2,4-dichloro-5-fluoro phenyl)-1H-pyrazol-4-yl)-1-(substituted) azetidin-2-one, for their antimicrobial activity. Many compounds exhibited excellent to good antibacterial activity compared to reference drugs (Mistry, Desai, & Desai, 2016).

• Rapid Synthesis and Pharmacological Evaluation : Microwave-assisted synthesis methods have been developed for thiazolidinone and azetidinone compounds. These methods facilitate rapid production and enable the evaluation of their antibacterial and antifungal activities (Mistry & Desai, 2006).

• Antioxidant Activities : Novel fluorinated thiazolidinone compounds, derived from thiazolidine-2,4-dione, have been synthesized and evaluated for their antioxidant activities, suggesting their potential use in various medicinal applications (Ali & Abdel-Rahman, 2014).

• Anticancer and Antimicrobial Agents : Certain derivatives of thiazolidinone and azetidinone have been studied for their anticancer and antimicrobial activities, particularly against multidrug-resistant strains. Some compounds showed remarkable activity against certain cancer cell lines (Hussein et al., 2020).